3-chloro-2-[(2R)-3-(2-chlorophenyl)-2H-azirin-2-yl]-5-(trifluoromethyl)pyridine

• Molecular Formula: C14H7Cl2F3N2
• Molecular Weight: 331.1 g/mol
• IUPAC Name: 3-chloro-2-[(2R)-3-(2-chlorophenyl)-2H-azirin-2-yl]-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C14H7Cl2F3N2/c15-9-4-2-1-3-8(9)11-13(21-11)12-10(16)5-7(6-20-12)14(17,18)19/h1-6,13H/t13-/m0/s1
• InChI Key: DXYPFNARJQCKLU-ZDUSSCGKSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C2=N[C@@H]2C3=C(C=C(C=N3)C(F)(F)F)Cl)Cl
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC2C3=C(C=C(C=N3)C(F)(F)F)Cl)Cl

Description

3-chloro-2-[(2R)-3-(2-chlorophenyl)-2H-azirin-2-yl]-5-(trifluoromethyl)pyridine is a complex organic compound characterized by its unique structure, which includes a pyridine ring substituted with chloro, azirinyl, and trifluoromethyl groups

Preparation Methods

The synthesis of 3-chloro-2-[(2R)-3-(2-chlorophenyl)-2H-azirin-2-yl]-5-(trifluoromethyl)pyridine involves multiple steps, typically starting with the preparation of the azirine ring, followed by its attachment to the pyridine ring. The reaction conditions often require the use of specific catalysts and solvents to ensure the desired product is obtained with high purity and yield .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of different reduced derivatives.

Substitution: The chloro and trifluoromethyl groups can be substituted with other functional groups using appropriate reagents and conditions.

Scientific Research Applications

3-chloro-2-[(2R)-3-(2-chlorophenyl)-2H-azirin-2-yl]-5-(trifluoromethyl)pyridine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Medicine: Research is ongoing to explore its potential therapeutic uses.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. The exact targets and pathways can vary depending on the context of its use, but generally, it interacts with enzymes and receptors to modulate biological processes .

Comparison with Similar Compounds

Compared to other similar compounds, 3-chloro-2-[(2R)-3-(2-chlorophenyl)-2H-azirin-2-yl]-5-(trifluoromethyl)pyridine is unique due to its specific substitution pattern and the presence of the azirine ring. Similar compounds include:

• 3-chloro-2-fluoro-5-(trifluoromethyl)pyridine
• 2-chloro-5-(trifluoromethyl)pyridine